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Compound of Interest

Compound Name: 2-Amino-3,4-diethoxybenzoic acid
CAS No.: 61948-72-9
Cat. No.: B1280013
Get Quote
. J

The utility of 2-Amino-3,4-diethoxybenzoic acid is dictated by its unique substitution pattern.
The molecule features a carboxylic acid, an ortho-amino group, and two adjacent ethoxy
ethers.

Causality of the Structure:

e Electronic Enrichment: The two ethoxy groups exert a strong positive mesomeric (+M) effect,
donating electron density into the aromatic ring. This makes the ring highly nucleophilic but
also susceptible to oxidative degradation if handled improperly.

¢ Intramolecular Hydrogen Bonding: The proximity of the ortho-amino group to the carboxylic
acid allows for intramolecular hydrogen bonding. This slightly suppresses the acidity of the
carboxyl proton (raising the pKa) and increases the molecule's lipophilicity compared to
unsubstituted analogs, aiding in cellular membrane permeability when integrated into final
drug scaffolds.

Quantitative Data Summary
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To facilitate rapid comparison for formulation and synthetic planning, the core properties are
summarized below[2],[3].

Property Value | Specification

Chemical Name 2-Amino-3,4-diethoxybenzoic acid

CAS Registry Number 61948-72-9

Molecular Formula C11H15NO4

Molecular Weight 225.24 g/mol

Canonical SMILES CCOC1=C(C(=C(C=C1)C(=0)O)N)OCC
Physical State White to off-white crystalline powder
Industrial Purity > 98.0% (Reagent/API Grade)

B Soluble in polar organic solvents (EtOH, DMF,
Solubility . .
DMSO); slightly soluble in water.

Part 2: Strategic Synthesis & Mechanistic Causality

Synthesizing highly functionalized electron-rich aromatics requires strict control over reaction
conditions to prevent over-oxidation or unwanted electrophilic substitutions. The most reliable
route to 2-Amino-3,4-diethoxybenzoic acid involves a three-step sequence starting from 3,4-
diethoxybenzaldehyde.
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3,4-Diethoxybenzaldehyde

HNO3 / AcOH
lectrophilic Aromatic Nitration

(2-Nitro-3,4—diethoxybenzaldehyde]

NaClO2 / NaH2PO4
Pinnick Oxidation

2-Nitro-3,4-diethoxybenzoic acid

H2 / Pd/C
atalytic Hydrogenation

2-Amino-3,4-diethoxybenzoic acid

Click to download full resolution via product page

Mechanistic synthesis pathway of 2-Amino-3,4-diethoxybenzoic acid.

Self-Validating Experimental Protocol

Step 1: Regioselective Nitration

Procedure: Dissolve 3,4-diethoxybenzaldehyde (1.0 eq) in glacial acetic acid. Cool the
reactor to 0°C. Add fuming HNO3 (1.1 eq) dropwise over 30 minutes, maintaining the internal

temperature below 5°C.

Causality: The diethoxy-substituted ring is highly activated. Glacial acetic acid is chosen as a
moderating solvent to temper the reactivity of HNO3. Strict temperature control (0-5°C) is
critical; exceeding this threshold leads to oxidative cleavage of the ethoxy groups and rapid
dinitration.
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» Validation Checkpoint: The reaction mixture transitions to a deep yellow hue. TLC
(Hexane:EtOAc 7:3) will show the complete disappearance of the starting material and the
emergence of a new, more polar UV-active spot.

Step 2: Pinnick Oxidation

e Procedure: Dissolve the isolated 2-nitro-3,4-diethoxybenzaldehyde in a mixture of tert-
butanol and water. Add 2-methyl-2-butene (5.0 eq) and NaH2PO4 (0.5 eq). Slowly add
NaClO2 (1.5 eq) in portions.

o Causality: Strong oxidants (like KMnO4) would aggressively attack the electron-rich aromatic
ring. The Pinnick oxidation is exceptionally mild and chemoselective for aldehydes. 2-methyl-
2-butene is a mandatory additive; it acts as a scavenger for the hypochlorous acid (HOCI)
byproduct, preventing unwanted electrophilic chlorination of the aromatic ring. NaH2PO4
buffers the system to pH 4-5, the optimal range for generating the active oxidant, chlorous

acid.

» Validation Checkpoint: HPLC monitoring will show the disappearance of the aldehyde peak.
Upon completion, acidifying the aqueous layer to pH 2 will trigger the immediate precipitation
of 2-nitro-3,4-diethoxybenzoic acid as a heavy solid, validating successful conversion.

Step 3: Catalytic Hydrogenation

o Procedure: Dissolve the nitro-acid in anhydrous ethanol. Add 10% Pd/C catalyst (5% w/w).
Purge the vessel with N2, followed by H2. Stir vigorously under an H2 atmosphere (1 atm) at
room temperature for 4 hours.

o Causality: Dissolving metal reductions (e.g., Fe/HCI or SnCI2) leave heavy metal residues
that are strictly prohibited in APl manufacturing[4]. Pd/C with H2 is a clean, green alternative
that produces only water as a byproduct. It selectively reduces the nitro group without
reducing the aromatic ring or the carboxylic acid.

» Validation Checkpoint: Hydrogen uptake will visibly cease. The solution will transition from a
vibrant yellow (characteristic of the nitro compound) to colorless. Filtration through Celite and
subsequent solvent evaporation yields the target 2-amino-3,4-diethoxybenzoic acid as a
white crystalline powder.
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Part 3: Applications in Drug Development &
Pharmacophore Assembly

In medicinal chemistry, 2-Amino-3,4-diethoxybenzoic acid is primarily utilized to construct
substituted benzamides. These structures are privileged scaffolds in neuropharmacology and
gastroenterology, frequently acting as 5-HT4 receptor agonists or D2 receptor antagonists
(e.g., prokinetic agents).

To integrate this building block into a final drug molecule, the carboxylic acid must be coupled
with an aliphatic diamine. Because the ortho-amino group sterically hinders the carboxylic acid,
highly efficient coupling reagents are required to drive the amidation.

2-Amino-3,4-diethoxybenzoic acid Coupling Reagent
(API Precursor) (

CDI or EDCI/HOBL)

Activation

Activated O-Acylisourea / Aliphatic Diamine
Imidazolide Intermediate (Nucleophile)

Amidation

Substituted Benzamide API
(Target Pharmacophore)

Click to download full resolution via product page
Pharmacophore assembly workflow for substituted benzamide APIs.

Coupling Causality: Using 1,1'-Carbonyldiimidazole (CDI) or EDCI/HOBt prevents the ortho-
amino group from interfering via self-condensation. The activation agent rapidly converts the
carboxylic acid into a highly reactive imidazolide or O-acylisourea intermediate. When the
target aliphatic diamine is introduced, it outcompetes any potential intramolecular side
reactions, yielding the final benzamide API with high atom economy and minimal epimerization

risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1280013?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280013?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

